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p-Xylenols
p-Xylenols, also known as 4-methylbenzyl alcohol or isopropylphenol, are a class of organic compounds with the molecular formula C8H11OH. These compounds are derived from p-xylene by hydroxylation and are widely used in various industrial applications due to their unique chemical properties.
p-Xylenols are colorless liquids with a slightly aromatic odor. They are miscible with water but more commonly found as solvents or raw materials for the synthesis of other chemicals. The primary application areas include the production of surfactants, flavor and fragrance compounds, and pharmaceuticals. Additionally, they serve as intermediates in the manufacture of dyes, resins, and adhesives.
In terms of safety, p-xylols are classified as slightly toxic by inhalation and skin contact. Proper handling requires protective measures such as gloves, goggles, and appropriate ventilation to ensure worker safety during manufacturing or usage processes.
This versatile chemical reagent finds application in many industries due to its solvency properties and reactivity with other functional groups.
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The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
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Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical BiopharmaceuticalsSynthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals Introduction 2-Chlorobenzaldehyde, a derivative of benzaldehyde with a chlorine substituent at the second position, has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it a versatile compound for various applications, particularly in the synthesis of bi...
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Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
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Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
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Exploring the Potential of 2-Methyl-1H-imidazole in BiopharmaceuticalsExploring the Potential of 2-Methyl-1H-imidazole in Biopharmaceuticals Introduction 2-Methyl-1H-imidazole is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and biopharmaceuticals. This molecule, characterized by its five-membered ring containing two nitrogen atoms and a methyl group at position 2, serves as a versatile scaffold for drug...
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4-Pentyne-1,2-diol, (2S)- Cas No: 627461-50-1 -
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